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Compound of Interest

Compound Name: Methoxypropanol

Cat. No.: B072326

For researchers, scientists, and drug development professionals, the selection of an
appropriate solvent is a critical decision that can significantly impact experimental outcomes
and product formulations. This guide provides a comprehensive comparative study of
methoxypropanol against other common glycol ethers, offering objective data on
performance, physicochemical properties, and toxicological profiles to inform your selection
process.

Glycol ethers are a broad class of organic solvents prized for their unique combination of ether
and alcohol functionalities, lending them miscibility with both aqueous and organic phases.[1]
[2] They are categorized into two main families: the E-series, derived from ethylene glycol, and
the P-series, derived from propylene glycol.[1][3] Methoxypropanol, also known as propylene
glycol methyl ether (PGME), is a prominent member of the P-series.[4] This guide will delve
into a comparative analysis of methoxypropanol, highlighting its performance characteristics
and toxicological advantages over other glycol ethers, particularly those in the E-series.

Physicochemical Properties: A Tabular Comparison

The selection of a solvent often begins with a thorough evaluation of its physical and chemical
properties. Key parameters such as boiling point, evaporation rate, and flash point are critical
for process design, application performance, and safety. The following table summarizes these
properties for methoxypropanol and a selection of other common glycol ethers.
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Molecular . . Evaporation
Glycol CAS . Boiling Flash Point

Weight ( . Rate (n-
Ether Number Point (°C) (°C)

g/mol ) BuAc =1.0)

Methoxyprop
anol (PGME)

107-98-2 90.12 120 31 0.75

Ethylene
Glycol Methyl
Ether
(EGME)

109-86-4 76.09 125 42 0.6

Ethylene
Glycol Ethyl 110-80-5 90.12 135 44 0.3
Ether (EGEE)

Ethylene
Glycol Butyl 111-76-2 118.17 171 67 0.08
Ether (EGBE)

Dipropylene
Glycol Methyl
Ether
(DPGME)

34590-94-8 148.20 190 85 0.03

Performance Characteristics

Beyond fundamental physicochemical properties, the performance of a glycol ether in a
specific application is paramount. Methoxypropanol exhibits a range of desirable
characteristics that make it a versatile and effective solvent in numerous industries.

Solvency Power

The ability of a solvent to dissolve a solute is a primary performance indicator.
Methoxypropanol is an excellent solvent for a wide variety of resins, including acrylics,
epoxies, alkyds, polyesters, nitrocellulose, and polyurethanes.[5] Its solvency power makes it
highly effective in coatings, inks, and cleaning formulations.[6][7]

Evaporation Rate and Drying Time
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Methoxypropanol is the fastest evaporating solvent in the glycol ether family.[4][5] This
property is particularly advantageous in applications requiring quick drying times, such as in
printing inks and some coating systems.[8] The controlled evaporation of glycol ethers is crucial
for preventing defects like cracking or uneven finishes in paints and coatings.[8]

Viscosity and Flow

In coating formulations, methoxypropanol can effectively reduce viscosity, which is particularly
beneficial in high-solids acrylic and epoxy systems.[5][6] Glycol ethers, in general, improve the
flow and leveling of paints, resulting in a smoother, more uniform finish.[8]

Coupling Agent

The amphiphilic nature of glycol ethers, having both a hydrophilic and a hydrophobic end,
allows them to act as excellent coupling agents, enabling the mixing of otherwise immiscible
components, such as oil and water.[1] Methoxypropanol's high water solubility makes it an
effective coupling agent in a wide range of solvent systems, including household and industrial
cleaners.[3]

Toxicological Profile: A Key Differentiator

A critical aspect of solvent selection in the pharmaceutical and research sectors is the
toxicological profile. Here, methoxypropanol and other P-series glycol ethers offer a
significant advantage over their E-series counterparts.

Historically, certain E-series glycol ethers, such as ethylene glycol methyl ether (EGME) and
ethylene glycol ethyl ether (EGEE), have been linked to reproductive and developmental
toxicity.[8][9] This toxicity is primarily due to their metabolism into toxic alkoxyacetic acids.[10]
In contrast, P-series glycol ethers like methoxypropanol are generally considered to have
lower toxicity because they are metabolized via a different pathway.[11] Methoxypropanol, for
instance, is primarily metabolized to propylene glycol, a substance with a much lower toxicity
profile.

The following table provides a summary of acute oral toxicity data (LD50 in rats) for several
glycol ethers, illustrating the generally lower toxicity of P-series glycol ethers.
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Acute Oral LD50 (rat,

Glycol Ether Series
mglkg)

Methoxypropanol (PGME) P-Series 5200 - 7500
Ethylene Glycol Methyl Ether ]

E-Series 2460
(EGME)
Ethylene Glycol Ethyl Ether ]

E-Series 3460
(EGEE)
Ethylene Glycol Butyl Ether ]

E-Series 470
(EGBE)
Dipropylene Glycol Methyl

propy y y P-Series 5220

Ether (DPGME)

Experimental Protocols

To ensure the reliability and reproducibility of the data presented, standardized experimental
methodologies are employed. Below are summaries of key experimental protocols for
evaluating the performance and toxicity of glycol ethers.

Performance Evaluation

Evaporation Rate (ASTM D3539): This standard test method determines the evaporation rate
of volatile liquids using a Shell thin-film evaporometer.[8][9][10][12][13] A known volume of the
solvent is spread on a filter paper suspended from a balance in a controlled environment.[12]
Dried air is passed through the cabinet at a specific rate, and the weight loss of the solvent is
recorded over time to determine the evaporation rate relative to a standard (n-butyl acetate).
[12]

Solvency Power (Kauri-Butanol Value - ASTM D1133): This test method measures the relative
solvent power of hydrocarbon solvents.[4][6][7][14][15] It involves titrating a standard solution of
kauri gum in n-butanol with the solvent being tested until a defined turbidity is reached.[7] A
higher volume of solvent required to reach the endpoint indicates lower solvency power, and
thus a lower Kauri-Butanol (Kb) value.[15]
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Toxicological Assessment

Acute Oral Toxicity (OECD Test Guideline 401 - Historical): This guideline, now deleted and
replaced by alternative methods, was used to determine the median lethal dose (LD50) of a
substance.[1][5][16][17] It involved administering a single oral dose of the test substance to
groups of animals at various dose levels and observing mortality over a set period.[5]

Reproduction/Developmental Toxicity Screening Test (OECD Test Guideline 421): This
screening test provides information on the potential effects of a substance on reproductive
performance and fetal development.[18][19][20][21][22] The test substance is administered to
male and female rodents before and during mating, and to females during gestation and
lactation.[20] Endpoints evaluated include fertility, gestation length, litter size, and pup viability
and growth.[19]

Visualizing the Metabolic Pathway of Glycol Ethers

The difference in toxicity between E-series and P-series glycol ethers can be attributed to their
distinct metabolic pathways. The following diagram illustrates this crucial difference.

P-Series Glycol Ethers (e.g., Methoxypropanol)

Propylene Glycol Further Metabolism
(Less Toxic)

E-Series Glycol Ethers (e.g., EGME)
Alcohol Dehydrogenase > Methoxyacetic Acid
(Toxic Metabolite)

Metabolism

Reproductive &
Developmental Toxicity >

Click to download full resolution via product page

Caption: Metabolic pathways of E-series vs. P-series glycol ethers.

Conclusion
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Methoxypropanol (PGME) stands out as a versatile and safer alternative to many other glycol
ethers, particularly those in the E-series. Its favorable combination of strong solvency, rapid
evaporation rate, and a significantly better toxicological profile makes it an excellent choice for
a wide range of applications in research, pharmaceuticals, and various industrial processes.
For professionals in fields where performance and safety are paramount, a thorough
understanding of these comparative data is essential for making informed solvent selection
decisions. Methoxypropanol's properties support the trend towards greener and more
sustainable chemical formulations without compromising performance.[15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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